Cas no 16053-59-1 ((R)-Phenoxybenzamine Hydrochloride)

(R)-Phenoxybenzamine Hydrochloride is a chiral, irreversible α-adrenergic receptor antagonist, primarily selective for α1 and α2 subtypes. Its stereospecific (R)-configuration enhances binding affinity, improving pharmacological precision in research applications. The hydrochloride salt form ensures stability and solubility, facilitating formulation in experimental settings. This compound is widely utilized in studies investigating adrenergic signaling pathways, vascular smooth muscle function, and hypertension mechanisms. Its irreversible binding property allows for prolonged receptor blockade, making it valuable in mechanistic studies requiring sustained inhibition. High purity and well-characterized structure ensure reproducibility in preclinical research. Suitable for in vitro and ex vivo applications, it serves as a critical tool in cardiovascular and neuropharmacology research.

(R)-Phenoxybenzamine Hydrochloride structure

16053-59-1 structure

Product Name:(R)-Phenoxybenzamine Hydrochloride

CAS No:16053-59-1

MF:C₁₈H₂₃Cl₂NO

MW:340.287323236465

MDL:MFCD27978145

CID:1059720

PubChem ID:51041640

Update Time:2025-05-23

(R)-Phenoxybenzamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- (R)-Phenoxybenzamine Hydrochloride
- (2R)-N-benzyl-N-(2-chloroethyl)-1-phenoxypropan-2-amine,hydrochloride
- (R)-Phenoxybenzamine
- d-Phenoxybenzamine Hydrochloride
- UNII-X1IEG24OHL component VBCPVIWPDJVHAN-PKLMIRHRSA-N
- (+)-Phenoxybenzamine Hydrochloride
- (2R)-N-benzyl-N-(2-chloroethyl)-1-phenoxypropan-2-amine;hydrochloride
- (+)-N-Benzyl-N-(2-chloroethyl)-1-phenoxyisopropylamine Hydrochloride
- (R)-N-(2-Chloroethyl)-N-(1-methyl-2-phenoxyethyl)benzenemethanamine Hydrochloride
- (2R)-N-Benzyl-N-(2-chloroethyl)-1-phenoxypropan-2-amine--hydrogen chloride (1/1)
- (R)-N-Benzyl-N-(2-chloroethyl)-1-phenoxypropan-2-amine hydrochloride
- (R)-Phenoxybenzamine Hydrochloride; Benzenemethanamine, N-(2-chloroethyl)-N-[(1R)-1-methyl-2-phenoxyethyl]-, hydrochloride (1:1); Benzenemethanamine, N-(2-chloroethyl)-N-(1-methyl-2-phenoxyethyl)-, hydrochloride, (R)- (9CI); Benzylamine, N-(2-chloroethyl)-N-(1-methyl-2-phenoxyethyl)-, hydro
- AKOS027447311
- BENZYL(2-CHLOROETHYL)[(2R)-1-PHENOXYPROPAN-2-YL]AMINE HYDROCHLORIDE
- DTXSID50679604
- D93378
- AS-61653
- 16053-59-1
- MDL： MFCD27978145
- Inchi： 1S/C18H22ClNO.ClH/c1-16(15-21-18-10-6-3-7-11-18)20(13-12-19)14-17-8-4-2-5-9-17;/h2-11,16H,12-15H2,1H3;1H/t16-;/m1./s1
- InChI Key： VBCPVIWPDJVHAN-PKLMIRHRSA-N
- SMILES： ClCCN(CC1C=CC=CC=1)[C@H](C)COC1C=CC=CC=1.Cl

Computed Properties

Exact Mass: 339.11600
Monoisotopic Mass: 339.1156697g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 8
Complexity: 262
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.5

Experimental Properties

PSA: 12.47000
LogP: 4.99690

(R)-Phenoxybenzamine Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P227995-5mg	(R)-Phenoxybenzamine Hydrochloride	16053-59-1		5mg	$196.00	2023-05-17
TRC	P227995-50mg	(R)-Phenoxybenzamine Hydrochloride	16053-59-1		50mg	$1533.00	2023-05-17
eNovation Chemicals LLC	D758484-100mg	(R)-PhenoxybenzaMine Hydrochloride	16053-59-1	95%	100mg	$3150	2024-06-06
SHENG KE LU SI SHENG WU JI SHU	sc-391970-5mg	(R)-Phenoxybenzamine Hydrochloride,	16053-59-1		5mg	￥2407.00	2023-09-05
TRC	P227995-250mg	(R)-Phenoxybenzamine Hydrochloride	16053-59-1		250mg	$ 7600.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-391970-5 mg	(R)-Phenoxybenzamine Hydrochloride,	16053-59-1		5mg	￥2,407.00	2023-07-10
eNovation Chemicals LLC	D758484-100mg	(R)-PhenoxybenzaMine Hydrochloride	16053-59-1	95%	100mg	$3150	2025-02-28
1PlusChem	1P00ADO6-100mg	(R)-PhenoxybenzaMine Hydrochloride	16053-59-1	95%	100mg	$3020.00	2024-06-20
Aaron	AR00ADWI-100mg	(R)-PhenoxybenzaMine Hydrochloride	16053-59-1	95%	100mg	$3247.00	2025-01-23
A2B Chem LLC	AE83478-100mg	(R)-PhenoxybenzaMine Hydrochloride	16053-59-1	95%	100mg	$3618.00	2024-04-20

(R)-Phenoxybenzamine Hydrochloride Related Literature

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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (R)-Phenoxybenzamine Hydrochloride

(R)-Phenoxybenzamine Hydrochloride: A Comprehensive Overview

(R)-Phenoxybenzamine Hydrochloride, with the CAS number 16053-59-1, is a compound that has garnered significant attention in the fields of pharmacology and drug development. This compound is a hydrochloride salt of (R)-phenoxybenzamine, which is known for its role as an alpha-1 adrenergic receptor antagonist. The compound's structure and pharmacological properties make it a valuable tool in research and potential therapeutic applications.

The chemical structure of (R)-Phenoxybenzamine Hydrochloride consists of a phenoxy group attached to a benzene ring, with an amine group that is protonated to form the hydrochloride salt. This structure contributes to its ability to selectively bind to alpha-1 adrenergic receptors, thereby modulating their activity. Recent studies have highlighted the importance of understanding the stereochemistry of this compound, as the (R) configuration plays a crucial role in its pharmacokinetics and efficacy.

In terms of pharmacodynamics, (R)-Phenoxybenzamine Hydrochloride has been shown to exhibit potent antagonist activity at alpha-1 adrenergic receptors. This makes it a promising candidate for treating conditions such as hypertension and benign prostatic hyperplasia, where alpha-1 receptor activity plays a significant role. Clinical trials have demonstrated its ability to reduce blood pressure and alleviate urinary retention symptoms, underscoring its potential as a therapeutic agent.

Recent advancements in research have focused on optimizing the delivery and bioavailability of (R)-Phenoxybenzamine Hydrochloride. Novel formulations, including sustained-release preparations, have been developed to enhance patient compliance and reduce side effects. These innovations are expected to further expand the compound's application in clinical settings.

The safety profile of (R)-Phenoxybenzamine Hydrochloride has also been extensively studied. While it is generally well-tolerated, potential side effects include dizziness, orthostatic hypotension, and headache. Researchers are actively exploring ways to mitigate these adverse effects through structural modifications and targeted delivery systems.

In conclusion, (R)-Phenoxybenzamine Hydrochloride represents a significant advancement in the development of alpha-1 adrenergic receptor antagonists. Its unique pharmacological properties, coupled with ongoing research into its optimization, position it as a key player in the treatment of various medical conditions. As further studies unfold, this compound is poised to make even greater contributions to the field of pharmacology.